Ethyl 2-fluoro-4-methoxybenzoate
Overview
Description
Scientific Research Applications
Synthesis and Structural Studies
Synthesis and Crystallography : A study by Yeong et al. (2018) focused on the synthesis and crystal structure of compounds related to Ethyl 2-fluoro-4-methoxybenzoate. They highlighted the importance of strong hydrogen bonds in the crystal packing of these compounds (Yeong et al., 2018).
Liquid Crystal Synthesis : Research by Li et al. (2010) explored the synthesis of 4-methoxybenzoate liquid crystals, studying their phase transition temperatures and mesomorphic properties (Li et al., 2010).
Biological and Medical Applications
Antimicrobial and Antioxidant Studies : Raghavendra et al. (2016) synthesized derivatives including Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and tested them for antimicrobial and antioxidant activities. Some of these compounds showed significant potential in these areas (Raghavendra et al., 2016).
Photopolymerization Studies : Avci et al. (1996) investigated new benzoate ester derivatives of ethyl α-hydroxymethylacrylate for rapid photopolymerization, a process relevant in thin film and coating applications. This included studies on 4-methoxybenzoate esters (Avci et al., 1996).
Pharmaceutical Research : Rodrigues et al. (2015) synthesized palladium(II) complexes with various compounds including 4-methoxybenzylcarbazate, analyzing their potential as antitumor agents. This research explores the application of these compounds in medicinal chemistry (Rodrigues et al., 2015).
properties
IUPAC Name |
ethyl 2-fluoro-4-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO3/c1-3-14-10(12)8-5-4-7(13-2)6-9(8)11/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXUTVJPWRDIHDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)OC)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-fluoro-4-methoxybenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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